Cas no 701240-76-8 ((Z)-2-(4-Chlorophenyl)-3-2-(2-propynyloxy)-1-naphthyl-2-propenenitrile)

• Product Name: (Z)-2-(4-Chlorophenyl)-3-2-(2-propynyloxy)-1-naphthyl-2-propenenitrile
• CAS No: 701240-76-8
• CID: 4657338
• Update Time: 2025-10-29

(Z)-2-(4-Chlorophenyl)-3-2-(2-propynyloxy)-1-naphthyl-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-Chlorophenyl)-3-2-(2-propynyloxy)-1-naphthyl-2-propenenitrile

Additional information on (Z)-2-(4-Chlorophenyl)-3-2-(2-propynyloxy)-1-naphthyl-2-propenenitrile

Comprehensive Overview of (Z)-2-(4-Chlorophenyl)-3-[2-(2-Propynyloxy)-1-naphthyl]-2-propenenitrile (CAS No. 701240-76-8)

The compound (Z)-2-(4-Chlorophenyl)-3-[2-(2-propynyloxy)-1-naphthyl]-2-propenenitrile (CAS No. 701240-76-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chlorophenyl moiety, a propenenitrile backbone, and a naphthyl ring system modified with a propynyloxy substituent. This combination of features makes it a subject of interest in pharmaceutical and material science research, particularly in the development of novel bioactive compounds and advanced polymers.

In recent years, the demand for highly functionalized organic compounds like 701240-76-8 has surged due to their potential applications in drug discovery and optoelectronic materials. Researchers are particularly intrigued by its Z-configuration, which influences its stereochemical properties and reactivity. The presence of the 4-chlorophenyl group enhances its lipophilicity, a critical factor in pharmacokinetics, while the propenenitrile segment offers versatility in chemical transformations, such as cycloadditions and nucleophilic substitutions.

The naphthyl-propynyloxy component of this compound is another area of focus, as it contributes to π-conjugation, making it relevant for studies in organic semiconductors and fluorescent probes. This aligns with current trends in sustainable technology, where researchers seek eco-friendly alternatives to traditional materials. For instance, its potential use in OLEDs (Organic Light-Emitting Diodes) has been explored, given its ability to modulate electron transport and emission properties.

From a synthetic perspective, 701240-76-8 poses interesting challenges and opportunities. Its preparation typically involves multi-step reactions, including Wittig olefination and Sonogashira coupling, which are widely discussed in organic chemistry forums. These methods are frequently searched by chemists looking for efficient routes to aryl-substituted alkenes or alkyne-functionalized aromatics. The compound's stability under various conditions also makes it a candidate for high-throughput screening in medicinal chemistry.

Another hot topic tied to this compound is its role in targeted drug delivery systems. The chlorophenyl and naphthyl groups can interact with biological membranes, prompting investigations into its use as a molecular scaffold for anticancer or anti-inflammatory agents. This resonates with the growing public interest in precision medicine and personalized therapies, which dominate healthcare-related searches.

In summary, (Z)-2-(4-Chlorophenyl)-3-[2-(2-propynyloxy)-1-naphthyl]-2-propenenitrile (CAS No. 701240-76-8) represents a multifaceted compound with significant academic and industrial potential. Its structural complexity and functional diversity position it at the intersection of cutting-edge research in material science, pharmaceuticals, and green chemistry. As interest in tailored organic molecules continues to rise, this compound is likely to remain a key subject in scientific literature and patent filings.